1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carbonyl}-4-[(pyridin-2-yl)methyl]piperazine

• IUPAC Name: 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-yl-[4-(pyridin-2-ylmethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H21N5O2/c23-17(15-12-16-22(19-15)6-3-11-24-16)21-9-7-20(8-10-21)13-14-4-1-2-5-18-14/h1-2,4-5,12H,3,6-11,13H2
• InChI Key: YCYXRRQMAIJCGQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC(=N2)C(=O)N3CCN(CC3)CC4=CC=CC=N4)OC1
• Molecular Formula: C17H21N5O2
• Molecular Weight: 327.4 g/mol

Description

The compound “1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carbonyl}-4-[(pyridin-2-yl)methyl]piperazine” is a complex organic molecule that contains several heterocyclic rings, including a pyrazolo[3,2-b][1,3]oxazine ring and a piperazine ring. These types of compounds are often studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrazolo[3,2-b][1,3]oxazine and piperazine rings would be key structural features.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Pyrazolo[3,2-b][1,3]oxazine and piperazine derivatives are known to undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the biological system in which it is studied. Pyrazolo[3,2-b][1,3]oxazine and piperazine derivatives have been studied for their potential activities as enzyme inhibitors, receptor ligands, and more.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research on this compound could involve further studies of its synthesis, properties, and potential biological activities. It could also involve the development of new derivatives with improved properties or activities.